Cas no 2229137-05-5 (methyl 2-hydroxy-5-(sulfamoyloxy)benzoate)

• Product Name: methyl 2-hydroxy-5-(sulfamoyloxy)benzoate
• CAS No: 2229137-05-5
• MF: C₈H₉NO₆S
• MW: 247.225161314011
• CID: 6495624
• PubChem ID: 165689823
• Update Time: 2024-01-07

methyl 2-hydroxy-5-(sulfamoyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(sulfamoyloxy)benzoate
• EN300-1989828
• 2229137-05-5

• Inchi： 1S/C8H9NO6S/c1-14-8(11)6-4-5(2-3-7(6)10)15-16(9,12)13/h2-4,10H,1H3,(H2,9,12,13)
• InChI Key： LEJBBQJVXDPVHI-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=CC=C(C(C(=O)OC)=C1)O

Computed Properties

• Exact Mass: 247.01505818g/mol
• Monoisotopic Mass: 247.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 124Ų